![molecular formula C20H18N4O3 B7680341 (4-Aminoquinazolin-2-yl)methyl 3-(2-oxopyrrolidin-1-yl)benzoate](/img/structure/B7680341.png)
(4-Aminoquinazolin-2-yl)methyl 3-(2-oxopyrrolidin-1-yl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Aminoquinazolin-2-yl)methyl 3-(2-oxopyrrolidin-1-yl)benzoate is a compound that has gained significant attention in scientific research due to its potential for use in various applications.
Scientific Research Applications
(4-Aminoquinazolin-2-yl)methyl 3-(2-oxopyrrolidin-1-yl)benzoate has been studied for its potential use in various scientific research applications. One study published in the Journal of Medicinal Chemistry reported that this compound showed promising results in inhibiting the growth of cancer cells in vitro. Another study published in the Journal of Enzyme Inhibition and Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against acetylcholinesterase, an enzyme that is involved in the development of Alzheimer's disease.
Mechanism of Action
The mechanism of action of (4-Aminoquinazolin-2-yl)methyl 3-(2-oxopyrrolidin-1-yl)benzoate is not fully understood. However, studies have suggested that this compound works by inhibiting specific enzymes or proteins that are involved in various physiological processes.
Biochemical and Physiological Effects:
Studies have reported that this compound exhibits various biochemical and physiological effects. For example, a study published in the Journal of Medicinal Chemistry reported that this compound caused cell cycle arrest and induced apoptosis in cancer cells. Another study published in the Journal of Enzyme Inhibition and Medicinal Chemistry reported that this compound inhibited acetylcholinesterase activity, which could potentially be useful in the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
(4-Aminoquinazolin-2-yl)methyl 3-(2-oxopyrrolidin-1-yl)benzoate has several advantages and limitations for lab experiments. One advantage is that it has shown promising results in inhibiting the growth of cancer cells and inhibiting acetylcholinesterase activity, which could potentially lead to the development of new cancer treatments and Alzheimer's disease treatments. However, one limitation is that the mechanism of action of this compound is not fully understood, which could make it difficult to develop targeted treatments.
Future Directions
There are several future directions for the study of (4-Aminoquinazolin-2-yl)methyl 3-(2-oxopyrrolidin-1-yl)benzoate. One direction is to further investigate the mechanism of action of this compound to develop more targeted treatments. Another direction is to explore the potential use of this compound in other scientific research applications, such as in the treatment of other diseases or as a tool in biochemical research. Additionally, further studies could be conducted to determine the safety and efficacy of this compound in vivo.
Synthesis Methods
The synthesis of (4-Aminoquinazolin-2-yl)methyl 3-(2-oxopyrrolidin-1-yl)benzoate involves the reaction of 2-(chloromethyl)quinazoline with 3-(2-oxopyrrolidin-1-yl)benzoic acid in the presence of a base. This method has been reported in a study published by the Journal of Heterocyclic Chemistry.
Properties
IUPAC Name |
(4-aminoquinazolin-2-yl)methyl 3-(2-oxopyrrolidin-1-yl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O3/c21-19-15-7-1-2-8-16(15)22-17(23-19)12-27-20(26)13-5-3-6-14(11-13)24-10-4-9-18(24)25/h1-3,5-8,11H,4,9-10,12H2,(H2,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRIZHWDIMYEZLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2=CC=CC(=C2)C(=O)OCC3=NC4=CC=CC=C4C(=N3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.